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Compound of Interest

Compound Name: Azetukalner

Cat. No.: B8217906

Azetukalner, also known as XEN1101, is a selective and orally active Kv7.2/Kv7.3 potassium
channel opener investigated for its potential in studying focal epilepsy.[1] Due to its chemical
nature, it is imperative to adhere to strict safety protocols to ensure the well-being of laboratory
personnel and to maintain a safe research environment. This guide provides essential
information on personal protective equipment, handling procedures, and disposal plans.

Hazard Identification and Classification

Azetukalner is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

o Skin corrosion/irritation (Category 2): Causes skin irritation.[2]
e Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[2]
e Acute toxicity, oral (Category 4): Harmful if swallowed.[3]

o Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[3]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Azetukalner, the following personal protective
equipment is mandatory.
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PPE Category Item Specification

Must be equipped with side-
Eye Protection Safety Goggles shields to provide
comprehensive protection.[2]

Chemically resistant gloves

Hand Protection Protective Gloves o )
(e.g., nitrile) are required.[2]
A standard laboratory coat
Body Protection Laboratory Coat should be worn to protect
against skin contact.
) ) ] ) To be used when there is a risk
Respiratory Protection Suitable Respirator

of dust or aerosol formation.[2]

Safe Handling and Operational Plan

Adherence to the following procedural steps is crucial for the safe handling of Azetukalner.
1. Preparation and Engineering Controls:
o Ensure adequate ventilation in the handling area.[2]

o Work within a designated area, such as a chemical fume hood, especially when handling the
powdered form, to avoid inhalation of dust.

o Confirm that a safety shower and an eye wash station are readily accessible and in good
working order.[2]

2. Handling the Compound:

e Avoid direct contact with the skin, eyes, and clothing.[2]

¢ Do not inhale dust or aerosols.[2]

e Wash hands thoroughly with soap and water after handling the compound.[2]

3. First Aid Measures:
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e If on skin: Immediately wash the affected area with plenty of soap and water.[2]

 If in eyes: Rinse cautiously with water for several minutes. If present, remove contact lenses
and continue rinsing. Seek immediate medical attention.[2]

 If inhaled: Move the person to fresh air and ensure they are in a position comfortable for
breathing.

 If swallowed: Rinse the mouth with water. Do not induce vomiting. Seek medical advice.

Disposal Plan

Proper disposal of Azetukalner and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

» Waste Segregation: All waste contaminated with Azetukalner, including unused product,
contaminated gloves, and absorbent pads, must be segregated from general laboratory
waste.

o Containerization:

o Solid waste should be placed in a clearly labeled, sealed container designated for
hazardous chemical waste.

o Liquid waste should be collected in a separate, labeled, and sealed container.
» Disposal Protocol:

o Contaminated disposable items should be disposed of in a designated hazardous waste
container.[4]

o Do not dispose of Azetukalner down the drain or in regular trash.

o Follow all institutional, local, and national regulations for the disposal of hazardous
chemical waste.

Experimental Workflow for Handling Azetukalner
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Caption: A flowchart outlining the key steps for the safe handling and disposal of Azetukalner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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